Cas no 2877764-10-6 (N-(oxan-4-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperidin-4-yl}acetamide)

• Product Name: N-(oxan-4-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperidin-4-yl}acetamide
• CAS No: 2877764-10-6
• MF: C₁₈H₃₁N₃O₃
• MW: 337.457044839859
• CID: 5309874
• PubChem ID: 165432250
• Update Time: 2025-10-30

N-(oxan-4-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperidin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2877764-10-6
• AKOS040887919
• F6830-8422
• N-(oxan-4-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperidin-4-yl}acetamide
• 1-[2-Oxo-2-(1-pyrrolidinyl)ethyl]-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C18H31N3O3/c22-17(19-16-5-11-24-12-6-16)13-15-3-9-20(10-4-15)14-18(23)21-7-1-2-8-21/h15-16H,1-14H2,(H,19,22)
• InChI Key： RNMNGWZJKZBVHM-UHFFFAOYSA-N
• SMILES： N1(CC(=O)N2CCCC2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 337.23654186g/mol
• Monoisotopic Mass: 337.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.6±45.0 °C(Predicted)
• pka: 15.47±0.20(Predicted)

Additional information on N-(oxan-4-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperidin-4-yl}acetamide

Professional Introduction to N-(oxan-4-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperidin-4-yl}acetamide (CAS No. 2877764-10-6)

N-(oxan-4-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperidin-4-ylacetamide, identified by its CAS number 2877764-10-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of functional groups such as amide and piperidine moieties suggests a high degree of chemical versatility, which is often exploited in the design of bioactive molecules.

The structural motif of N-(oxan-4-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperidin-4-ylacetamide incorporates an oxan ring, which is a saturated cyclic ether similar to tetrahydropyran. This structural feature can contribute to the compound's solubility and metabolic stability, making it a promising candidate for further investigation in drug discovery. Additionally, the piperidine ring is a common pharmacophore in many drugs, known for its ability to interact with biological targets and modulate physiological processes.

In recent years, there has been a growing interest in the development of molecules that combine multiple pharmacological properties to achieve synergistic effects. The amide group in N-(oxan-4-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperidin-4-ylacetamide serves as a key functional unit that can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. This feature is particularly valuable in the design of drugs that require precise molecular recognition.

The compound's potential relevance in medicinal chemistry is further underscored by its structural similarity to known bioactive molecules. For instance, derivatives of piperidine and pyrrolidine have been extensively studied for their roles in central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The incorporation of an oxan ring into this framework may introduce novel pharmacological properties that could expand its therapeutic applications.

The synthesis of N-(oxan-4-y1)-2-{1-[2-oXo_20x0-pyrrolidin_1_yl)ethyl)piperidin_4_yl}acetamide involves multi-step organic transformations, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, can enhance the efficiency of these processes. Recent advancements in computational chemistry have also facilitated the rational design of such complex molecules by predicting their structural and functional properties before experimental synthesis.

Evaluation of the pharmacological potential of N-(oxan_4_y11)-2-{1-[20x0-pyrrolidin_1_yll)ethyl)piperidin_4_yll acetamide has been ongoing in several research laboratories. Preliminary studies have suggested that this compound exhibits promising biological activity in vitro, particularly against targets associated with cancer and neurodegenerative diseases. The ability of the molecule to modulate key signaling pathways has made it an attractive candidate for further preclinical investigation.

The role of computational modeling in understanding the interactions between N-(

The development of novel therapeutic agents often involves a multidisciplinary approach, integrating expertise from chemistry, biology, pharmacology, and computer science. N-(

In conclusion, N-(